Cas no 54711-70-5 (1-(3-chloro-2-methlphenyl)piperazine)

1-(3-chloro-2-methlphenyl)piperazine structure
54711-70-5 structure
Product Name:1-(3-chloro-2-methlphenyl)piperazine
CAS No:54711-70-5
MF:C11H15ClN2
MW:210.703201532364
CID:1590543
PubChem ID:3800845
Update Time:2025-04-21

1-(3-chloro-2-methlphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-2-methlphenyl)piperazine
    • 1-(3-chloro-2-methylphenyl)Piperazine
    • 4-(3-chloro-2-methylphenyl)piperazine
    • 1-(3-Chloro-o-tolyl)piperazine
    • 54711-70-5
    • XSWFFTOMNHATMS-UHFFFAOYSA-N
    • AJ-333/36117048
    • DA-31220
    • (3-chloro-2-methyl-phenyl)piperazine
    • EN300-754536
    • CS-0260590
    • Oprea1_611649
    • GS1393
    • SCHEMBL1077363
    • Inchi: 1S/C11H15ClN2/c1-9-10(12)3-2-4-11(9)14-7-5-13-6-8-14/h2-4,13H,5-8H2,1H3
    • InChI Key: XSWFFTOMNHATMS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)N1CCNCC1

Computed Properties

  • Exact Mass: 210.09255
  • Monoisotopic Mass: 210.0923762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (10 g/l) (25 º C),
  • PSA: 15.27

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